molecular formula C17H12N4O2S B294831 6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B294831
M. Wt: 336.4 g/mol
InChI Key: WZGKYBPDQNIVHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This molecule is a heterocyclic compound that contains a triazole ring, a thiadiazole ring, and a benzodioxole ring. The synthesis method of this compound is complex and requires expertise in organic chemistry.

Mechanism of Action

The exact mechanism of action of 6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that this compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting cell cycle progression. Moreover, this molecule has been reported to inhibit the activity of several enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound has a high binding affinity for DNA, which may contribute to its anticancer activity. Moreover, this molecule has been reported to exhibit significant antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential as a lead compound for the development of new anticancer agents. However, the synthesis method of this molecule is complex and requires expertise in organic chemistry, which may limit its widespread use in research. Furthermore, the mechanism of action of this molecule is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

Several future directions for research on 6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be identified. One of the most promising directions is the development of new derivatives of this molecule with improved anticancer activity and reduced toxicity. Moreover, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Additionally, the potential applications of this molecule in other fields, such as agriculture and environmental science, should be explored.

Synthesis Methods

The synthesis of 6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 1,3-benzodioxole-5-carbaldehyde with 2-amino-5-benzyl-1,3,4-thiadiazole in the presence of a catalyst. The reaction proceeds through a series of steps, including condensation, cyclization, and reduction, to yield the final product. This synthesis method requires careful control of reaction conditions, including temperature, pressure, and reaction time, to obtain a high yield of the desired product.

Scientific Research Applications

6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in various fields of scientific research. One of the most promising applications of this molecule is in the field of medicinal chemistry. Several studies have reported that this compound exhibits significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, this molecule has also been reported to exhibit potent antifungal and antibacterial activity.

properties

Molecular Formula

C17H12N4O2S

Molecular Weight

336.4 g/mol

IUPAC Name

6-(1,3-benzodioxol-5-yl)-3-benzyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C17H12N4O2S/c1-2-4-11(5-3-1)8-15-18-19-17-21(15)20-16(24-17)12-6-7-13-14(9-12)23-10-22-13/h1-7,9H,8,10H2

InChI Key

WZGKYBPDQNIVHB-UHFFFAOYSA-N

SMILES

C1OC2=C(O1)C=C(C=C2)C3=NN4C(=NN=C4S3)CC5=CC=CC=C5

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)C3=NN4C(=NN=C4S3)CC5=CC=CC=C5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.